4-Amino-6-chloro-1-hydroxy-2-phenoxyanthracene-9,10-dione
Cat. No. B8655320
M. Wt: 365.8 g/mol
InChI Key: RTNAMOZBNIOLEX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04689171
Procedure details
When 70.5 g of the 1-hydroxy-2-bromo-4-amino-6-chloroanthraquinone prepared above are subjected to a phenolate fusion as described in Example 467c, then 59 g, corresponding to 80% of theory, of 1-hydroxy-2-phenoxy-4-amino-6-chloroanthraquinone are obtained, the colour shade of which on silica gel is a pink tinged with blue having the Indicator Number 51 (Colour Index Hue Indication Chart).
Name
1-hydroxy-2-bromo-4-amino-6-chloroanthraquinone
Quantity
70.5 g
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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[OH:1][C:2]1[C:15]2[C:14](=[O:16])[C:13]3[C:8](=[CH:9][C:10]([Cl:17])=[CH:11][CH:12]=3)[C:7](=[O:18])[C:6]=2[C:5]([NH2:19])=[CH:4][C:3]=1Br.[C:21]1([O-:27])[CH:26]=[CH:25][CH:24]=[CH:23][CH:22]=1>>[OH:1][C:2]1[C:15]2[C:14](=[O:16])[C:13]3[C:8](=[CH:9][C:10]([Cl:17])=[CH:11][CH:12]=3)[C:7](=[O:18])[C:6]=2[C:5]([NH2:19])=[CH:4][C:3]=1[O:27][C:21]1[CH:26]=[CH:25][CH:24]=[CH:23][CH:22]=1
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Inputs
Step One
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Name
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1-hydroxy-2-bromo-4-amino-6-chloroanthraquinone
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Quantity
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70.5 g
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Type
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reactant
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Smiles
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OC1=C(C=C(C=2C(C3=CC(=CC=C3C(C12)=O)Cl)=O)N)Br
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Step Two
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
|
C1(=CC=CC=C1)[O-]
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
|
OC1=C(C=C(C=2C(C3=CC(=CC=C3C(C12)=O)Cl)=O)N)OC1=CC=CC=C1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
